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Introduction

Rezatapopt (also known as PC14586) is a first-in-class, orally available small molecule that
selectively reactivates the p53 tumor suppressor protein in cancer cells harboring the specific
TP53 Y220C mutation.[1] This mutation creates a crevice on the surface of the p53 protein,
leading to its thermal instability and loss of tumor-suppressive function.[1] Rezatapopt binds to
this pocket, stabilizing the p53 protein and restoring its wild-type conformation and DNA-
binding ability. This reactivation of p53 function leads to the induction of downstream target
genes, resulting in cell cycle arrest and apoptosis in TP53 Y220C mutant cancer cells. These
application notes provide detailed protocols for the preparation and use of Rezatapopt in cell
culture experiments to study its effects on cancer cell lines.

Data Presentation

Table 1: Rezatapopt Activity in TP53 Y220C Mutant Cell Lines

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b12378407?utm_src=pdf-interest
https://www.benchchem.com/product/b12378407?utm_src=pdf-body
https://www.pynnaclestudy.com/hcp/rezatapopt/
https://www.pynnaclestudy.com/hcp/rezatapopt/
https://www.benchchem.com/product/b12378407?utm_src=pdf-body
https://www.benchchem.com/product/b12378407?utm_src=pdf-body
https://www.benchchem.com/product/b12378407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

. Rezatapopt Assay
Cell Line Cancer Type . Reference
IC50 (nM) Duration
NUGC-3 Gastric Cancer 504 5 days
Data not
Pancreatic explicitly found,
T3M-4 ) N 5 days
Carcinoma but sensitive to
Rezatapopt

Table 2: Rezatapopt Stock Solution Preparation

Maximum Stock .
Solvent . Storage Conditions Reference
Concentration

-20°C for 1 month,
DMSO 50 mg/mL (91.65 mM)  -80°C for 6 months
(protect from light)

Signaling Pathway and Experimental Workflow

Below are diagrams illustrating the mechanism of action of Rezatapopt and a general workflow
for evaluating its effects in cell culture.
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Mechanism of action of Rezatapopt.
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Experimental workflow for evaluating Rezatapopt.

Experimental Protocols
Preparation of Rezatapopt Stock Solution

Materials:

* Rezatapopt (PC14586) powder

o Dimethyl sulfoxide (DMSO), cell culture grade
» Sterile, light-protected microcentrifuge tubes
Procedure:

e Prepare a 50 mM stock solution of Rezatapopt in DMSO. For example, to prepare 1 mL of a
50 mM stock solution, dissolve 27.28 mg of Rezatapopt (MW: 545.6 g/mol ) in 1 mL of
DMSO.

o Gently vortex until the compound is completely dissolved. Ultrasonic treatment may be
required for higher concentrations.

» Aliquot the stock solution into sterile, light-protected microcentrifuge tubes to avoid repeated
freeze-thaw cycles.
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o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).

Cell Culture and Treatment

Cell Lines:

e TP53 Y220C Mutant: NUGC-3 (gastric cancer), T3M-4 (pancreatic cancer)
o TP53 Wild-Type (Control): SISA-1 (osteosarcoma)

e TP53 Knockout (Control): NUGC-3 KO

Culture Conditions:

e Culture NUGC-3 cells in RPMI-1640 medium supplemented with 10% fetal bovine serum
(FBS) and 1% penicillin-streptomycin.

e Culture other cell lines according to their specific requirements.
¢ Maintain all cells in a humidified incubator at 37°C with 5% CO2.
Treatment Protocol:

e Seed cells in appropriate culture vessels (e.g., 96-well plates for viability assays, 6-well
plates for protein and RNA analysis).

» Allow cells to adhere and reach approximately 50-70% confluency.

» Prepare serial dilutions of Rezatapopt from the DMSO stock solution in the complete culture
medium. Ensure the final DMSO concentration in the culture medium does not exceed 0.5%
to avoid solvent toxicity. A vehicle control (medium with the same concentration of DMSO)
should be included in all experiments.

o Replace the existing medium with the medium containing the desired concentrations of
Rezatapopt or vehicle control.

 Incubate the cells for the desired duration as specified in the individual assay protocols.
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Cell Viability Assay (MTT Assay)

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of

Rezatapopt.

Materials:

96-well cell culture plates
Rezatapopt

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

MTT solvent (e.g., 0.1 N HCI in anhydrous isopropanol or a solution of 40% DMF, 2% glacial
acetic acid, and 16% SDS)

Plate reader

Procedure:

Seed cells (e.g., NUGC-3) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 pL
of medium.

Incubate for 24 hours to allow for cell attachment.

Treat the cells with a range of Rezatapopt concentrations (e.g., 0.01, 0.1, 1, 10, 100, 1000,
10000 nM) in triplicate for 5 days. Include a vehicle control (DMSO).

After the incubation period, add 10 pL of MTT solution (5 mg/mL) to each well and incubate
for 4 hours at 37°C.

Add 100 pL of MTT solvent to each well and mix thoroughly to dissolve the formazan
crystals.

Measure the absorbance at 570 nm using a microplate reader.
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o Calculate the percentage of cell viability relative to the vehicle control and determine the
IC50 value using appropriate software (e.g., GraphPad Prism).

Apoptosis Assay (Annexin V/PI Staining)

This protocol quantifies the percentage of apoptotic and necrotic cells following Rezatapopt
treatment.

Materials:
o 6-well cell culture plates
¢ Rezatapopt

e Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium lodide (PI),
and Binding Buffer)

e Phosphate-buffered saline (PBS)
e Flow cytometer
Procedure:

o Seed cells in 6-well plates and treat with Rezatapopt (e.g., at IC50 and 2x IC50
concentrations) for 24-48 hours.

e Harvest both adherent and floating cells. For adherent cells, gently detach them using a non-
enzymatic cell dissociation solution to maintain cell membrane integrity.

e Wash the cells twice with cold PBS and centrifuge at 300 x g for 5 minutes.

o Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10"6
cells/mL.

o Transfer 100 pL of the cell suspension to a flow cytometry tube.
e Add 5 pL of Annexin V-FITC and 5 pL of PI.

e Gently vortex and incubate for 15 minutes at room temperature in the dark.
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e Add 400 pL of 1X Binding Buffer to each tube.

» Analyze the samples by flow cytometry within one hour. Use unstained, Annexin V-FITC only,
and PI only stained cells as controls for setting up compensation and gates.

e Quantify the percentage of viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late
apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/Pl+) cells.

Gene Expression Analysis (QRT-PCR)

This protocol measures the mRNA expression levels of p53 target genes.

Materials:

6-well cell culture plates

¢ Rezatapopt

¢ RNA extraction kit

o CcDNA synthesis kit

e SYBR Green qPCR master mix

e RT-PCR instrument

e Primers for target genes (CDKN1A, MDM2) and a reference gene (e.g., GAPDH)

Primer Sequences (Human):
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Forward Primer (5'

Reverse Primer (5'

Gene Reference
to 3) to 3)
TTAGCAGCGGAACA CAACTACTCCCAGC
CDKN1A (p21)
AGGAGT CCCATA
MDM2 TGTTTGGCGTGCCA CACAGATGTACCTG
AGCTTCTC AGTCCGATG
TCCTCTGACTTCAA GGGTCTTACTCCTT
GAPDH
CAGCGA GGAGGC
Procedure:

o Seed cells in 6-well plates and treat with Rezatapopt (e.g., 5 uM) for 5 hours.

o Extract total RNA using a commercially available kit according to the manufacturer's

instructions.

» Synthesize cDNA from the extracted RNA using a reverse transcription Kit.

e Perform gRT-PCR using SYBR Green master mix and the primers listed above.

¢ Analyze the data using the AACt method to determine the relative fold change in gene

expression, normalized to the reference gene and the vehicle control.

Protein Expression Analysis (Western Blot)

This protocol detects changes in the protein levels of p53 downstream targets.

Materials:

Rezatapopt

6-well cell culture plates

Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Protein quantification assay kit (e.g., BCA assay)
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o SDS-PAGE gels

o Western blotting apparatus

o PVDF or nitrocellulose membranes

» Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

e Primary antibodies (p21, MDM2, and a loading control like B-actin)
e HRP-conjugated secondary antibodies

e Chemiluminescent substrate

e Imaging system

Primary Antibody Recommendations:

. ) Recommended
Target Protein Supplier Catalog No. o Reference
Dilution
) Cell Signaling
p21 Wafl/Cipl #2947 1:1000
Technology
Cell Signaling
MDM2 #86934 1:1000
Technology
Santa Cruz
MDM2 , sc-5304 1:100-1:1000
Biotechnology
(As per
) (Various manufacturer's
B-actin ) )
suppliers) recommendation
)
Procedure:

e Seed cells in 6-well plates and treat with Rezatapopt (e.g., 5 uM) for 5 hours.
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o Lyse the cells in lysis buffer and quantify the protein concentration.

e Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

o Separate the proteins by SDS-PAGE and transfer them to a membrane.

o Block the membrane with blocking buffer for 1 hour at room temperature.

e Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

e Wash the membrane with TBST and incubate with the appropriate HRP-conjugated
secondary antibody for 1 hour at room temperature.

e Wash the membrane again and detect the protein bands using a chemiluminescent substrate
and an imaging system.

¢ Quantify the band intensities and normalize to the loading control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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